Cas no 28394-56-1 (2-(3,4-Dichlorobenzoyl)isoindoline-1,3-dione)

• Product Name: 2-(3,4-Dichlorobenzoyl)isoindoline-1,3-dione
• CAS No: 28394-56-1
• MF: C₁₅H₇Cl₂NO₃
• MW: 320.126981973648
• CID: 1092535
• PubChem ID: 72942181
• Update Time: 2025-04-23

2-(3,4-Dichlorobenzoyl)isoindoline-1,3-dione Chemical and Physical Properties

Names and Identifiers

• 2-(3,4-Dichlorobenzoyl)isoindoline-1,3-dione
• 2-(3,4-dichlorobenzoyl)isoindole-1,3-dione
• SB64712
• 28394-56-1

• Inchi： 1S/C15H7Cl2NO3/c16-11-6-5-8(7-12(11)17)13(19)18-14(20)9-3-1-2-4-10(9)15(18)21/h1-7H
• InChI Key： JNAVCLIUUNLJIT-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)C(N1C(C2C=CC=CC=2C1=O)=O)=O)Cl

Computed Properties

• Exact Mass: 318.9802985g/mol
• Monoisotopic Mass: 318.9802985g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 458
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 54.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoindoles and derivatives Isoindolones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoindoles and derivatives Isoindolines Isoindolones

Additional information on 2-(3,4-Dichlorobenzoyl)isoindoline-1,3-dione

2-(3,4-Dichlorobenzoyl)isoindoline-1,3-dione: A Comprehensive Overview

The compound CAS No. 28394-56-1, also known as 2-(3,4-Dichlorobenzoyl)isoindoline-1,3-dione, is a highly specialized organic compound with significant applications in various scientific and industrial fields. This compound has garnered attention due to its unique chemical structure and promising biological activities. In this article, we will delve into the properties, synthesis methods, and recent advancements related to this compound.

Chemical Structure and Synthesis

2-(3,4-Dichlorobenzoyl)isoindoline-1,3-dione consists of an isoindoline ring system substituted with a 3,4-dichlorobenzoyl group at the 2-position. The isoindoline moiety is a bicyclic structure that contributes to the compound's stability and reactivity. The synthesis of this compound typically involves multi-step reactions, including Friedlander annulation and subsequent functionalization. Recent studies have explored more efficient synthetic routes using microwave-assisted techniques and catalytic systems to enhance yield and purity.

Physical and Chemical Properties

This compound exhibits distinct physical properties such as high melting point (approximately 280°C) and moderate solubility in organic solvents like dichloromethane and ethyl acetate. Its UV-vis spectrum shows strong absorption bands in the range of 270–300 nm due to the conjugated system within the isoindoline ring. The compound's stability under various conditions has been extensively studied, making it suitable for applications in thermal and photochemical environments.

Biological Activity

2-(3,4-Dichlorobenzoyl)isoindoline-1,3-dione has demonstrated potent biological activity in recent studies. It has been identified as a potential kinase inhibitor with selective activity against certain protein kinases involved in cancer pathways. Preclinical studies have shown that this compound can induce apoptosis in cancer cells while sparing normal cells, indicating its potential as an anticancer agent. Additionally, it exhibits anti-inflammatory properties by inhibiting COX enzymes.

Applications in Drug Discovery

The compound's unique combination of physical stability and biological activity makes it a valuable candidate in drug discovery programs. Researchers are exploring its potential as a lead molecule for developing novel therapeutic agents targeting various diseases such as cancer, inflammation, and neurodegenerative disorders. Recent advancements in medicinal chemistry have focused on modifying the substituents on the benzoyl group to enhance bioavailability and efficacy.

Safety and Handling

While handling this compound requires standard laboratory precautions due to its chemical nature, it is not classified as a hazardous or controlled substance under current regulations. Proper storage in inert containers away from light and moisture is recommended to maintain its stability.

Future Directions

The ongoing research on CAS No. 28394-56-1 is expected to uncover new insights into its mechanism of action and therapeutic potential. Collaborative efforts between academic institutions and pharmaceutical companies are likely to accelerate its transition from preclinical studies to clinical trials. Furthermore, green chemistry approaches are being explored to develop more sustainable synthesis methods for this compound.

Conclusion

In summary,< strong>CAS No. 28394-56-1 strong>, or< strong> 2-(3 ,4 -Dichlorobenzoyl ) isoindoline -1 ,3 -dione strong>, stands out as a promising molecule with diverse applications across multiple scientific domains . Its robust chemical structure , coupled with emerging biological data , positions it as a key player in future drug development initiatives . As research continues to unfold , this compound is poised to make significant contributions to both academic research and industrial applications . p > article > response >